Cas no 2248220-87-1 ((2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid)

• Product Name: (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid
• CAS No: 2248220-87-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5986000
• PubChem ID: 137939766
• Update Time: 2025-05-28

(2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid
• 2248220-87-1
• EN300-6505922

• Inchi： 1S/C13H18O2/c1-4-12(10(3)13(14)15)11-7-5-9(2)6-8-11/h5-8,10,12H,4H2,1-3H3,(H,14,15)/t10-,12?/m0/s1
• InChI Key： BRDXEEDISCMKCX-NUHJPDEHSA-N
• SMILES： OC([C@@H](C)C(C1C=CC(C)=CC=1)CC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid

Comprehensive Overview of (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid (CAS No. 2248220-87-1)

(2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid (CAS No. 2248220-87-1) is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including a stereogenic center at the 2-position and a 4-methylphenyl moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in enzyme inhibition and bioactive molecule synthesis.

The growing demand for chiral building blocks in the pharmaceutical industry has spotlighted compounds like (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid. With the rise of personalized medicine and targeted therapies, the need for enantiomerically pure intermediates has surged. This compound's structural versatility allows for modifications that can enhance drug bioavailability and receptor specificity, addressing common challenges in modern drug design.

In recent years, machine learning and AI-driven drug discovery have revolutionized how researchers identify promising compounds. (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid has been flagged in computational studies for its potential pharmacophore properties. Its lipophilic balance and hydrogen-bonding capacity align with key parameters for CNS-active drugs, making it a candidate for neurological disorder research.

The synthesis of 2248220-87-1 typically involves asymmetric catalysis techniques, reflecting the pharmaceutical industry's shift toward green chemistry principles. Recent advancements in flow chemistry have improved the scalability of producing such chiral compounds while reducing environmental impact. These developments respond to growing concerns about sustainable manufacturing in the chemical sector.

Analytical characterization of (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid employs advanced techniques like HPLC-MS and NMR spectroscopy. The compound's chromatographic purity and enantiomeric excess are critical quality attributes, especially when used as a pharmaceutical intermediate. These analytical challenges mirror broader industry discussions about quality by design (QbD) in chemical production.

Emerging research suggests potential applications of 2248220-87-1 in metabolic disorder therapeutics. Its structural similarity to certain fatty acid derivatives makes it interesting for PPAR modulator studies. This aligns with current medical research trends focusing on diabetes management and lipid metabolism regulation, topics frequently searched in academic and medical communities.

The stability profile of (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid under various storage conditions has become a research focus, particularly for formulation scientists. Understanding its degradation pathways helps address common pharmaceutical challenges like shelf-life extension and dosage form optimization - subjects generating substantial interest in pharmaceutical forums.

Patent landscapes reveal growing intellectual property activity around chiral carboxylic acids similar to 2248220-87-1. This reflects the compound's commercial potential in developing new chemical entities (NCEs). The patentability of derivatives demonstrates the pharmaceutical industry's ongoing search for novel scaffolds with improved therapeutic indices.

From a regulatory perspective, (2S)-2-Methyl-3-(4-methylphenyl)pentanoic acid falls into the category of non-controlled substances, making it accessible for research purposes. However, proper safety data sheets (SDS) and risk assessments remain essential, echoing broader industry emphasis on laboratory safety standards and chemical handling protocols.

The future research directions for CAS 2248220-87-1 may include exploring its structure-activity relationships (SAR) through computational modeling and high-throughput screening. These approaches align with current trends in drug repurposing and combination therapies, addressing the pharmaceutical industry's need for cost-effective development strategies.